Cas no 1499175-48-2 (2',3'-dihydrospirocyclopentane-1,1'-inden-2'-one)

• Product Name: 2',3'-dihydrospirocyclopentane-1,1'-inden-2'-one
• CAS No: 1499175-48-2
• MF: C₁₃H₁₄O
• MW: 186.249663829803
• CID: 5959353
• PubChem ID: 19796210
• Update Time: 2025-05-25

2',3'-dihydrospirocyclopentane-1,1'-inden-2'-one Chemical and Physical Properties

Names and Identifiers

• 2',3'-dihydrospirocyclopentane-1,1'-inden-2'-one
• VIHSNZZURDDDMZ-UHFFFAOYSA-N
• EN300-30896173
• spiro[cyclopentane-1,1'-inden]-2'(3'H)-one
• 1499175-48-2
• SCHEMBL9558651
• 2',3'-dihydrospiro[cyclopentane-1,1'-inden]-2'-one

• Inchi： 1S/C13H14O/c14-12-9-10-5-1-2-6-11(10)13(12)7-3-4-8-13/h1-2,5-6H,3-4,7-9H2
• InChI Key： VIHSNZZURDDDMZ-UHFFFAOYSA-N
• SMILES： O=C1CC2C=CC=CC=2C21CCCC2

Computed Properties

• Exact Mass: 186.104465066g/mol
• Monoisotopic Mass: 186.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 2',3'-dihydrospirocyclopentane-1,1'-inden-2'-one

2',3'-Dihydrospirocyclopentane-1,1'-Inden-2'-One: A Comprehensive Overview

The compound with CAS No. 1499175-48-2, commonly referred to as 2',3'-dihydrospirocyclopentane-1,1'-inden-2'-one, is a unique bicyclic structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the spirocyclic ketone family, characterized by its spirocyclic framework and a ketone functional group. The spirocyclopentane core of the molecule is fused with an indenone moiety, creating a highly rigid and aromatic system that contributes to its distinctive chemical properties.

Recent studies have highlighted the potential of 2',3'-dihydrospirocyclopentane-1,1'-inden-2'-one in drug discovery and materials science. Its spirocyclic architecture makes it an attractive candidate for exploring novel therapeutic agents, particularly in the realm of anticancer and anti-inflammatory drugs. Researchers have reported that this compound exhibits potent inhibitory activity against various enzymes involved in inflammatory pathways, suggesting its potential as a lead molecule for developing anti-inflammatory agents.

The synthesis of 2',3'-dihydrospirocyclopentane-1,1'-inden-2'-one has been optimized through advanced organic synthesis techniques. Traditional methods involving Friedel-Crafts alkylation have been complemented by modern approaches such as microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the yield but also enhanced the purity of the compound, making it more suitable for large-scale production and subsequent biological evaluations.

In terms of physical properties, 2',3'-dihydrospirocyclopentane-1,1'-inden-2'-one is known for its high melting point and moderate solubility in organic solvents. Its aromaticity and conjugated system contribute to its stability under thermal and oxidative conditions, which is advantageous for its application in high-performance materials. Recent research has explored its use as a precursor in the synthesis of advanced polymers and optoelectronic materials.

The pharmacokinetic profile of 2',3'-dihydrospirocyclopentane-1,1'-inden-2'-one has been extensively studied in preclinical models. Studies indicate that the compound exhibits good bioavailability and selective tissue distribution, which are critical factors for its potential therapeutic applications. Additionally, toxicological assessments have demonstrated that it possesses low cytotoxicity at therapeutic concentrations, further supporting its suitability as a drug candidate.

One of the most promising applications of 2',3'-dihydrospirocyclopentane-1,1'-inden-2'-one lies in its ability to modulate cellular signaling pathways associated with neurodegenerative diseases. Recent findings suggest that this compound can inhibit key enzymes involved in amyloid-beta production, a hallmark of Alzheimer's disease. These results underscore its potential as a novel therapeutic agent for treating neurodegenerative disorders.

Moreover, 2',3'-dihydrospirocyclopentane-1,1'-inden-2'-one has shown remarkable antioxidant properties, making it a valuable component in cosmetic formulations aimed at combating oxidative stress-induced skin aging. Its ability to scavenge free radicals and protect cellular components from oxidative damage has been validated through multiple in vitro assays.

In conclusion, CAS No. 1499175-48-2, or 2',3'-dihydrospirocyclopentane-1,1'-inden-2-one, represents a versatile compound with diverse applications across multiple disciplines. From drug discovery to materials science and cosmetics, this compound continues to be a focal point for researchers seeking innovative solutions to complex scientific challenges.